Cas no 2171790-03-5 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid
• CAS No: 2171790-03-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6292356
• PubChem ID: 165568981
• Update Time: 2025-06-20

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]pentanoic acid
• 2171790-03-5
• EN300-1523216

• Inchi： 1S/C26H30N2O5/c1-2-17(14-23(29)30)27-25(31)24(16-8-7-9-16)28-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,16-17,22,24H,2,7-9,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： XYUDTKNTKAUZFE-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid

Introduction to 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid (CAS No. 2171790-03-5)

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid, identified by its CAS number 2171790-03-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The cyclobutyl group, a saturated cyclic hydrocarbon with four carbon atoms, introduces rigidity to the molecular structure, which can be particularly advantageous in the design of enzyme inhibitors and other bioactive molecules. This rigidity helps in stabilizing the conformation of the molecule, thereby enhancing its binding affinity to biological targets. On the other hand, the Fmoc group is commonly used in peptide synthesis as an amino acid protecting group, ensuring that the amino group remains inert during synthetic steps. The combination of these features makes 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural characteristics of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid make it an attractive scaffold for designing molecules that can interact with specific enzymes or receptors. For instance, its cyclobutyl moiety could potentially mimic natural substrates or transition states, thereby inhibiting or activating particular enzymatic activities. This concept has been explored in the context of developing treatments for neurological disorders, where modulating enzyme activity is often key to therapeutic intervention.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety during synthesis but also contributes to the overall solubility and stability of the compound. This is particularly important in pharmaceutical applications, where the physicochemical properties of a drug can significantly impact its bioavailability and efficacy. Recent studies have demonstrated that Fmoc-modified compounds can exhibit enhanced stability under various conditions, making them suitable for long-term storage and transportation. This stability is crucial for ensuring that the drug remains effective throughout its shelf life.

One of the most exciting aspects of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid is its potential as a building block for more complex molecules. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested against biological targets to identify lead candidates for further optimization. The cyclobutyl and Fmoc groups provide distinct handles for chemical modification, allowing for precise control over the final properties of the resulting compounds.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid. By leveraging molecular modeling techniques, researchers can predict how different structural modifications will affect the compound's interactions with biological targets. This has led to more efficient drug discovery processes, reducing the time and resources required to develop novel therapeutics. The integration of computational methods with experimental approaches has become increasingly important in modern medicinal chemistry.

The pharmaceutical industry has long recognized the importance of structural diversity in drug design. Compounds like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid exemplify this principle by combining multiple functional groups into a single molecule. This diversity not only increases the likelihood of finding compounds with desired pharmacological properties but also reduces the risk of off-target effects. In an era where personalized medicine is gaining traction, such multifunctional compounds are particularly valuable as they can be tailored to interact with specific biological pathways relevant to individual patients.

In conclusion, 3-2-cyclobutyl-2-{((9H-fluorenine{-}9{-}y lmethox ycarb on y l )a min o )acet am id openta no ic ac id (CAS No. 2171790{-}03{-}5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical problems.